Cas no 831208-22-1 (N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 831208-22-1
• MF: C₂₀H₁₉N₅OS
• MW: 377.462762117386
• CID: 6024979
• PubChem ID: 2228827
• Update Time: 2025-05-20

N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-benzylacetamide
• Acetamide, 2-[[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio]-N-(phenylmethyl)-
• N-benzyl-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• HMS1420J09
• SR-01000907530-1
• AKOS003946322
• F0653-0068
• SR-01000907530
• IDI1_009482
• IFLab1_003023
• 831208-22-1
• N-benzyl-2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C20H19N5OS/c1-25-19(16-12-21-17-10-6-5-9-15(16)17)23-24-20(25)27-13-18(26)22-11-14-7-3-2-4-8-14/h2-10,12,21H,11,13H2,1H3,(H,22,26)
• InChI Key： WAZPGJTTZVHFPT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N(C)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 377.13103142g/mol
• Monoisotopic Mass: 377.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Professional Introduction to N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 831208-22-1)

N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 831208-22-1, represents a sophisticated molecular structure that combines various pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests potential applications in the design of novel therapeutic agents.

The core structure of N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide consists of a benzyl group attached to an acetamide moiety, which is further substituted with a 5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl group. This particular substitution pattern is critical as it introduces multiple sites for biological interaction, which could enhance the compound's binding affinity to biological targets. The presence of an indole ring and a triazole ring in close proximity within the molecule suggests potential for modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such complex molecules with greater accuracy. The indole moiety, known for its presence in numerous bioactive natural products and drug candidates, has been extensively studied for its potential role in modulating neurotransmitter systems and inflammatory responses. In contrast, the triazole ring is often incorporated into drug molecules due to its ability to enhance metabolic stability and binding affinity.

The synthesis of N-benzyl-2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfanyl group at the triazole ring adds an additional layer of complexity to the synthesis process but also enhances the compound's potential bioactivity. Sulfanyl-containing compounds have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of current research trends, this compound holds promise for further exploration in several therapeutic areas. For instance, the indole derivative has shown potential in the development of drugs targeting neurological disorders such as depression and epilepsy. The triazole moiety's ability to interact with various biological targets makes it an attractive scaffold for designing multitargeted drugs. Such compounds could offer therapeutic advantages by simultaneously modulating multiple disease-related pathways.

Moreover, the benzyl group in N-benzyl-2-{5-(1H-indol-3-y)-4-methyl-H,-triazol-sulfanyl}acetamide can serve as a handle for further chemical modifications, allowing researchers to explore different derivatives with tailored biological activities. The versatility of this molecular scaffold makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. Recent studies have demonstrated that benzyl-substituted acetamides can exhibit significant pharmacological effects when properly designed.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structure could make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds. High-throughput screening (HTS) approaches could be employed to identify derivatives with enhanced potency or selectivity against specific biological targets.

The role of computational methods in drug discovery has become increasingly prominent in recent years. Molecular docking studies can help predict how N-benzyl--{5-(IH-indol--y)-methyl--triazol-sulfanyl}acetamide interacts with biological targets such as enzymes or receptors. These studies can provide valuable insights into the compound's binding mode and affinity, guiding further optimization efforts. Additionally, virtual screening techniques can be used to identify potential lead compounds from large libraries based on their predicted binding properties.

In conclusion, N-benzyl--{5-(IH-indol--y)-methyl--triazol-sulfanyl}acetamide (CAS No. 831208--22--1) is a fascinating chemical entity with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it a promising candidate for further investigation in various therapeutic areas. As our understanding of biological systems continues to grow and computational methods become more sophisticated， compounds like this one are likely to play an increasingly important role in drug discovery and development.